Cas no 773109-10-7 (Benzoic acid,2,5-difluoro-4-hydrazinyl-)

• Product Name: Benzoic acid,2,5-difluoro-4-hydrazinyl-
• CAS No: 773109-10-7
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 551966
• Update Time: 2024-01-30

Benzoic acid,2,5-difluoro-4-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,5-difluoro-4-hydrazinyl-
• Benzoicacid, 2,5-difluoro-4-hydrazino- (9CI)
• Benzoic acid, 2,5-difluoro-4-hydrazino- (9CI)
• Benzoic acid, 2,5-difluoro-4-hydrazinyl-

• Inchi： 1S/C7H6F2N2O2/c8-4-2-6(11-10)5(9)1-3(4)7(12)13/h1-2,11H,10H2,(H,12,13)
• InChI Key： BDMSXHOTPIYMMQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(NN)C=C1F

Computed Properties

• Exact Mass: 188.04
• Monoisotopic Mass: 188.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• Density: 1.607±0.06 g/cm3(Predicted)
• Boiling Point: 304.6±42.0 °C(Predicted)
• pka: 2.87±0.10(Predicted)